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Compound of Interest

Compound Name: 1-Chloro-4-methoxybutane

Cat. No.: B125409

1-Chloro-4-methoxybutane, identified by its CAS number 17913-18-7, is a pivotal reagent in
modern organic synthesis, particularly within the pharmaceutical industry.[1][2] Its unique
bifunctional nature, possessing both a reactive terminal chloro group and a stable methoxy
ether linkage, renders it a versatile building block for the construction of complex molecular
architectures.[1] This guide offers a comprehensive exploration of its chemical properties,
synthesis, reactivity, and applications, with a particular focus on its role in drug development,
most notably as a key intermediate in the synthesis of Fluvoxamine maleate.[1]

Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's physical and chemical properties is fundamental to its
effective application in research and development. The key characteristics of 1-Chloro-4-
methoxybutane are summarized below.
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Property Value Source(s)
CAS Number 17913-18-7 [11[3][41[5]1(6]
Molecular Formula CsH11CIO [11[3][4]1[5]16]
Molecular Weight 122.59 g/mol [L1[31[4]1[5][6]
Appearance Colorless liquid [11121171
Boiling Point ~110-138.3 °C at 760 mmHg [1][6]1[7]
Density ~0.951 g/cm3 [6]
Slightly soluble in water;
Solubility Soluble in chloroform and [21[61[7]
methanol
Purity Typically 298-99% [1]
Storage Sealed in a dry place at room 61(e]

temperature

Analytical Characterization

The structural integrity and purity of 1-Chloro-4-methoxybutane are typically confirmed using
a suite of analytical techniques.
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Analytical Method Expected Observations

The methoxy (-OCHs) protons typically resonate
around 6 3.2-3.4 ppm. The methylene protons

1H NMR adjacent to the chlorine and oxygen atoms will
exhibit characteristic chemical shifts and
splitting patterns.

The molecular ion peak (M+) for CsH11CIO

should appear at m/z 122 and 124, reflecting the
Mass Spectrometry (MS) isotopic pattern of chlorine.[1] Fragmentation

patterns, such as the loss of CHsO or ClI, can

further confirm the structure.[1]

Characteristic stretching vibrations for the C-O
bond are expected in the 1050-1150 cm~1
region, and for the C-Cl bond in the 550-750

cm~1 region.[1]

Infrared (IR) Spectroscopy

GC is employed to assess the purity of the
Gas Chromatography (GC) compound, with typical commercial grades
reaching 97—98% or higher.[1]

Synthesis and Purification: A Practical Approach

The synthesis of 1-Chloro-4-methoxybutane is commonly achieved through the chlorination
of 4-methoxybutanol. A representative procedure involves the use of thionyl chloride (SOCI2) as
the chlorinating agent.[1]

Step-by-Step Synthesis Protocol

o Reaction Setup: In a suitable reaction vessel equipped with a stirrer, thermometer, and
dropping funnel, charge 4-methoxybutanol.

e Cooling: Cool the reaction mixture to a controlled temperature, typically between 20-25°C.[1]

» Reagent Addition: Slowly add thionyl chloride to the cooled 4-methoxybutanol. The
temperature should be carefully monitored and maintained during this exothermic addition.
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» Reaction: Allow the reaction to proceed to completion. The progress can be monitored by
techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS) to ensure the full conversion of the starting material.[1]

o Work-up: Quench the reaction mixture by carefully adding water in portions to neutralize any

excess thionyl chloride.[1]
o Extraction: Extract the crude product with a suitable organic solvent.

 Purification: The final product is isolated and purified by distillation under atmospheric
pressure, typically at a temperature range of 140-150°C.[1] This process can yield a product
with a purity of 97-98%.[1]

Mitigating Impurities
Potential byproducts of this synthesis include unreacted 4-methoxybutanol or dichlorinated

derivatives.[1] To minimize these impurities, it is crucial to use an appropriate stoichiometry of
thionyl chloride and to ensure anhydrous conditions to prevent hydrolysis of the chloroalkane

group.[1]
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Caption: A generalized workflow for the synthesis of 1-Chloro-4-methoxybutane.

Reactivity and Mechanistic Considerations

The synthetic utility of 1-Chloro-4-methoxybutane stems from the differential reactivity of its
two functional groups.

o The Chloro Group: The terminal chlorine atom serves as a good leaving group, making the
primary carbon susceptible to nucleophilic attack. This allows for a wide range of Sn2
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reactions, where the chlorine is displaced by various nucleophiles to form new carbon-
heteroatom or carbon-carbon bonds.[1] This reactivity is fundamental to its role as a building
block.

e The Methoxy Group: In contrast, the methoxy group forms a stable ether linkage. This part of
the molecule is generally unreactive under the conditions used for nucleophilic substitution at
the terminal carbon, allowing it to be carried through synthetic sequences unchanged.[1]

This combination of a reactive site and a stable backbone makes 1-Chloro-4-methoxybutane
an excellent four-carbon linker in the assembly of more complex molecules.[1]

Nucleophilic Substitution (Sn2) Reaction
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Caption: A schematic representation of an Sn2 reaction involving 1-Chloro-4-methoxybutane.

Key Applications in Drug Discovery and
Development

The primary and most well-documented application of 1-Chloro-4-methoxybutane is in the
synthesis of Fluvoxamine, a selective serotonin reuptake inhibitor (SSRI) used for the treatment
of depression and obsessive-compulsive disorders.[1] In this multi-step synthesis, 1-Chloro-4-
methoxybutane is used to introduce the 4-methoxybutyl side chain onto a precursor molecule.

Beyond this specific application, its properties make it a valuable intermediate for the synthesis
of various other active pharmaceutical ingredients (APIs) and agrochemicals where a 4-
methoxybutyl moiety is required.[2] The incorporation of chloro and methoxy groups into drug
candidates can influence their pharmacokinetic and pharmacodynamic properties, a topic of
significant interest in medicinal chemistry.[9]
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Safety, Handling, and Disposal

As with any chemical reagent, proper safety precautions are paramount when handling 1-
Chloro-4-methoxybutane.

Hazard Identification

1-Chloro-4-methoxybutane is classified as a flammable liquid and is harmful if swallowed, in
contact with skin, or if inhaled.[10][11] It can cause skin and serious eye irritation, as well as
respiratory irritation.[11]

e Hazard Statements (H-phrases): H225/H226 (Flammable liquid and vapor), H302 (Harmful if
swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May
cause respiratory irritation).[11]

Recommended Handling and Storage Procedures

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[10] Use explosion-proof electrical and lighting equipment.[11]

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a
face shield, and protective clothing.[10][11]

o Handling: Keep away from heat, sparks, open flames, and other ignition sources.[11] Avoid
breathing vapors or mist.[11] Wash hands thoroughly after handling.[10]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]

First Aid and Emergency Procedures

 In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water.[11]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[11]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.[11]
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« If swallowed: Rinse mouth and seek medical attention.[10][11]

Disposal

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with all applicable national and local regulations.[11]

Safety and Handling Workflow
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Caption: A workflow outlining the key stages of safe handling for 1-Chloro-4-methoxybutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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